Cas no 1321776-65-1 ((2E)-3-(2-methylphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2E)-3-(2-methylphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 1321776-65-1
• MF: C₁₉H₁₄N₄O₂S
• MW: 362.405062198639
• CID: 6492699
• Update Time: 2025-05-18

(2E)-3-(2-methylphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-methylphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• 2-Thiazoleacetonitrile, α-[[(2-methylphenyl)amino]methylene]-4-(4-nitrophenyl)-, (αE)-

• Inchi： 1S/C19H14N4O2S/c1-13-4-2-3-5-17(13)21-11-15(10-20)19-22-18(12-26-19)14-6-8-16(9-7-14)23(24)25/h2-9,11-12,21H,1H3/b15-11+
• InChI Key： BLKOPDRKPMDNAC-RVDMUPIBSA-N
• SMILES： S1C=C(C2=CC=C([N+]([O-])=O)C=C2)N=C1/C(=C/NC1=CC=CC=C1C)/C#N

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• Boiling Point: 558.4±60.0 °C(Predicted)
• pka: 0.04±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2E)-3-(2-methylphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Introduction to (2E)-3-(2-methylphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 1321776-65-1)

(2E)-3-(2-methylphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 1321776-65-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The chemical structure of (2E)-3-(2-methylphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile is characterized by a central thiazole ring linked to a substituted phenyl group and a nitrophenyl group. The presence of these functional groups imparts specific chemical and biological properties that are crucial for its potential therapeutic effects. The nitrophenyl group, in particular, is known for its ability to undergo reduction under physiological conditions, which can lead to the generation of reactive intermediates with potential biological activity.

Recent studies have highlighted the multifaceted biological activities of (2E)-3-(2-methylphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile. One notable area of research is its antimicrobial properties. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes and the inhibition of essential metabolic pathways.

In addition to its antimicrobial properties, (2E)-3-(2-methylphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile has shown promise as an anti-inflammatory agent. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The anticancer potential of (2E)-3-(2-methylphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile has also been explored in several studies. A preclinical study published in Cancer Research demonstrated that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism involves the activation of caspase-dependent pathways and the modulation of key signaling molecules such as p53 and Bcl-2. These findings suggest that this compound could be developed into a novel anticancer agent with minimal side effects.

The pharmacokinetic properties of (2E)-3-(2-methylphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile have also been investigated. Studies have shown that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered drug. Additionally, the compound exhibits low toxicity in animal models, which is a crucial factor for its potential clinical use.

In conclusion, (2E)-3-(2-methylphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 1321776-65-1) is a promising compound with a wide range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various therapeutic areas. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.